Cas no 743420-69-1 (4-(furan-3-carbonyl)morpholine)

4-(Furan-3-carbonyl)morpholine is a heterocyclic compound featuring a morpholine ring linked to a furan-3-carbonyl moiety. This structure imparts unique reactivity and functional versatility, making it valuable in organic synthesis and pharmaceutical applications. The morpholine group enhances solubility and stability, while the furan carbonyl component offers a reactive site for further derivatization. Its balanced lipophilicity and electron-rich nature facilitate its use as an intermediate in the development of bioactive molecules, including potential drug candidates. The compound’s well-defined structure and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and material science research.
4-(furan-3-carbonyl)morpholine structure
743420-69-1 structure
Product name:4-(furan-3-carbonyl)morpholine
CAS No:743420-69-1
MF:C9H11NO3
MW:181.188542604446
CID:3471026
PubChem ID:40075291

4-(furan-3-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • MORPHOLINE, 4-(3-FURANYLCARBONYL)-
    • Methanone, 3-furanyl-4-morpholinyl-
    • 4-(furan-3-carbonyl)morpholine
    • 743420-69-1
    • furan-3-yl(morpholino)methanone
    • AKOS009085444
    • AB00995387-01
    • F6541-1060
    • furan-3-yl(morpholin-4-yl)methanone
    • Z166874918
    • Inchi: InChI=1S/C9H11NO3/c11-9(8-1-4-13-7-8)10-2-5-12-6-3-10/h1,4,7H,2-3,5-6H2
    • InChI Key: DIFSUKVNPWZSIA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 42.7Ų

4-(furan-3-carbonyl)morpholine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6541-1060-40mg
4-(furan-3-carbonyl)morpholine
743420-69-1
40mg
$210.0 2023-09-08
Life Chemicals
F6541-1060-10mg
4-(furan-3-carbonyl)morpholine
743420-69-1
10mg
$118.5 2023-09-08
Life Chemicals
F6541-1060-100mg
4-(furan-3-carbonyl)morpholine
743420-69-1
100mg
$372.0 2023-09-08
Life Chemicals
F6541-1060-20mg
4-(furan-3-carbonyl)morpholine
743420-69-1
20mg
$148.5 2023-09-08
Life Chemicals
F6541-1060-2mg
4-(furan-3-carbonyl)morpholine
743420-69-1
2mg
$88.5 2023-09-08
Life Chemicals
F6541-1060-5mg
4-(furan-3-carbonyl)morpholine
743420-69-1
5mg
$103.5 2023-09-08
Life Chemicals
F6541-1060-2μmol
4-(furan-3-carbonyl)morpholine
743420-69-1
2μmol
$85.5 2023-09-08
Life Chemicals
F6541-1060-75mg
4-(furan-3-carbonyl)morpholine
743420-69-1
75mg
$312.0 2023-09-08
Life Chemicals
F6541-1060-5μmol
4-(furan-3-carbonyl)morpholine
743420-69-1
5μmol
$94.5 2023-09-08
Life Chemicals
F6541-1060-3mg
4-(furan-3-carbonyl)morpholine
743420-69-1
3mg
$94.5 2023-09-08

Additional information on 4-(furan-3-carbonyl)morpholine

Professional Introduction to 4-(furan-3-carbonyl)morpholine (CAS No. 743420-69-1)

4-(furan-3-carbonyl)morpholine, identified by the chemical compound code CAS No. 743420-69-1, is a significant intermediate in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The unique structural features of 4-(furan-3-carbonyl)morpholine, particularly the presence of a furan ring and a morpholine moiety, make it a valuable building block for designing novel therapeutic agents.

The furan-3-carbonyl moiety in the molecular structure of 4-(furan-3-carbonyl)morpholine contributes to its reactivity and functionalization potential. This feature has been exploited in numerous synthetic pathways, enabling the development of complex molecules with desired pharmacological properties. Recent advancements in medicinal chemistry have highlighted the role of such intermediates in the discovery of new drugs targeting various diseases.

In recent years, researchers have been exploring the use of 4-(furan-3-carbonyl)morpholine in the synthesis of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in creating compounds that modulate kinases and other enzymes relevant to cancer therapy. The morpholine ring, known for its ability to enhance solubility and bioavailability, plays a crucial role in improving the pharmacokinetic profiles of these drug candidates.

The interest in 4-(furan-3-carbonyl)morpholine extends beyond oncology. Emerging research indicates its potential application in addressing neurological disorders, where its structural motifs are being leveraged to develop neuroprotective agents. The furan ring's ability to engage with biological targets through hydrogen bonding and other non-covalent interactions has been particularly noteworthy in these studies.

Synthetic methodologies for preparing 4-(furan-3-carbonyl)morpholine have seen significant refinements, enhancing both efficiency and yield. Modern techniques, such as catalytic asymmetric synthesis and flow chemistry, have enabled more sustainable and scalable production processes. These innovations are crucial for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.

The chemical properties of 4-(furan-3-carbonyl)morpholine also make it a valuable tool in material science applications. Researchers are investigating its use as a precursor for polymers and coatings with enhanced durability and functionality. The integration of this compound into advanced materials could lead to breakthroughs in areas such as biodegradable plastics and smart coatings.

Ethical considerations are paramount when developing new chemical entities like 4-(furan-3-carbonyl)morpholine. Ensuring that synthetic processes are environmentally friendly and that byproducts are managed responsibly are critical aspects of modern pharmaceutical research. Collaborative efforts between academia and industry are essential to foster innovation while maintaining high standards of safety and sustainability.

The future prospects for 4-(furan-3-carbonyl)morpholine appear promising, with ongoing studies exploring its role in drug discovery and material science. As our understanding of molecular interactions deepens, the potential applications for this compound are expected to expand further. Continued investment in research and development will be vital to unlocking its full potential and translating these findings into tangible benefits for society.

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